Cas no 2091785-35-0 (5-(Difluoromethyl)-2,4-dimethylbenzoic acid)

• Product Name: 5-(Difluoromethyl)-2,4-dimethylbenzoic acid
• CAS No: 2091785-35-0
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 6205089
• PubChem ID: 131256410
• Update Time: 2025-08-04

5-(Difluoromethyl)-2,4-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509581
• 5-(Difluoromethyl)-2,4-dimethylbenzoic acid
• 2091785-35-0

• Inchi： 1S/C10H10F2O2/c1-5-3-6(2)8(10(13)14)4-7(5)9(11)12/h3-4,9H,1-2H3,(H,13,14)
• InChI Key： JYWDBMUJOAULDE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C(C)=CC=1C)F

Computed Properties

• Exact Mass: 200.06488588g/mol
• Monoisotopic Mass: 200.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 5-(Difluoromethyl)-2,4-dimethylbenzoic acid

5-(Difluoromethyl)-2,4-dimethylbenzoic Acid: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid (CAS No. 2091785-35-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agricultural chemicals, and advanced materials. The molecule's structure, which includes a benzoic acid backbone substituted with difluoromethyl and dimethyl groups, provides it with distinctive chemical reactivity and physical properties.

Recent studies have highlighted the importance of difluoromethyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of these groups in 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid makes it a promising candidate for use in drug delivery systems. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the synthesis of novel antibiotics and anti-inflammatory agents. The dimethyl substituents further contribute to the compound's hydrophobicity, which is advantageous in certain medicinal chemistry applications.

In the realm of materials science, 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid has been investigated for its potential as a building block in the creation of advanced polymers and coatings. Its ability to undergo various polymerization reactions under controlled conditions has been documented in recent publications. The compound's reactivity is particularly notable in Suzuki-Miyaura coupling reactions, where it serves as a versatile substrate for constructing biocompatible materials.

From an environmental perspective, the synthesis and application of 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid have been optimized to minimize ecological impact. Studies have shown that its production processes can be scaled up while maintaining high yields and low energy consumption. Additionally, its degradation pathways under various environmental conditions have been thoroughly examined, ensuring that its use aligns with sustainability goals.

The integration of difluoromethyl functionality into benzoic acid derivatives has opened new avenues for research into agrochemicals. Recent findings suggest that 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid could serve as a lead compound for developing more effective herbicides with reduced toxicity profiles. Its ability to inhibit specific enzymes involved in plant growth processes has been validated through extensive laboratory testing.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure of 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid. These methods provide precise insights into the molecular architecture and confirm the positions of substituents on the benzoic acid ring.

Looking ahead, ongoing research is focused on expanding the versatility of 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid by exploring its reactivity under different reaction conditions. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications across multiple sectors. The compound's potential as a chiral auxiliary in asymmetric synthesis is also being actively investigated.

In conclusion, 5-(Difluoromethyl)-2,4-dimethylbenzoic Acid (CAS No. 2091785-35-0) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties and adaptability make it a valuable asset in contemporary research and development activities.